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Compound of Interest

Compound Name: N4-Acetylcytidine-13C5

Cat. No.: B15608087

This guide provides essential safety and logistical information for the proper disposal of N4-
Acetylcytidine-13C5, a non-radioactive, stable isotope-labeled compound. Researchers,
scientists, and drug development professionals should adhere to these procedures to ensure
laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions

Before handling N4-Acetylcytidine-13CS5, it is crucial to consult your institution's specific
Safety Data Sheet (SDS). While the unlabeled form, N4-Acetylcytidine, is not consistently
classified as hazardous, some suppliers indicate potential hazards, including being harmful if
swallowed, in contact with skin, or inhaled.[1] Therefore, standard laboratory precautions are
mandatory.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, a lab coat, and chemical-resistant gloves.

o Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood to
minimize inhalation exposure.

e Avoid Contamination: Prevent the substance from coming into contact with skin, eyes, or
clothing.

Step-by-Step Disposal Protocol
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The disposal of N4-Acetylcytidine-13C5 should be managed as chemical waste. Because it
contains a stable isotope, no special procedures for radioactivity are required.[2][3] The primary
consideration is the chemical nature of the compound and any solvents or materials it has been
mixed with.

Step 1: Waste Identification and Segregation
« ldentify: Classify waste containing N4-Acetylcytidine-13C5 as chemical waste.

e Segregate: Do not mix this waste with general laboratory trash, radioactive waste, or
biohazardous waste.[4][5] Collect it separately in a designated container. If dissolved in a
solvent, it should be segregated based on the solvent's properties (e.g., halogenated or non-
halogenated organic waste).

Step 2: Container Selection and Labeling

o Container: Use a leak-proof, sealable container that is chemically compatible with the waste.
The original reagent bottle, if empty and clean, can often be repurposed for this.[6]

o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "N4-Acetylcytidine-13C5," the concentration, and the date of accumulation.
[4][6] This ensures proper identification and handling by disposal personnel.

Step 3: Waste Storage
e Secure Storage: Keep the waste container tightly sealed except when adding more waste.

e Location: Store the container in a designated, secure, and well-ventilated waste
accumulation area, away from heat sources or incompatible chemicals.[5]

Step 4: Final Disposal

o Professional Disposal: Arrange for the collection and disposal of the waste through your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal contractor.[4][5]
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» Prohibited Disposal:Do not dispose of N4-Acetylcytidine-13C5 or its containers in the
regular trash or pour the waste down the sanitary sewer.[5][7]

Data Presentation

The following table summarizes key quantitative data for N4-Acetylcytidine-13C5 and its

unlabeled counterpart.

N4-Acetylcytidine

Property N4-Acetylcytidine-13C5 (Unlabeled)

Molecular Formula C613C5H15N306 C11H15N306

Molecular Weight 290.22 g/mol [8] 285.25 g/mol [1]

Solubility No data available DMSO: 1 mg/ml; PBS (pH 7.2):

2 mg/mi[9]

Biological Pathway Visualization

N4-acetylcytidine (ac4C) is a post-transcriptional RNA modification catalyzed by the "writer"
enzyme N-acetyltransferase 10 (NAT10).[10][11][12] This modification plays a crucial role in
regulating gene expression by enhancing the stability of mMRNA and promoting the efficiency of
protein translation.[10][13][14] The dysregulation of this pathway is implicated in various
diseases, including cancer.[11][15]
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Caption: RNA acetylation pathway mediated by the NAT10 enzyme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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